3-(4-Nitrophenyl)-2-(2-furyl)acrylamide

• CAS No.: 75499-52-4
• Molecular Formula: C13H10N2O4
• Molecular Weight: 258.23 g/mol
• IUPAC Name: (E)-2-(furan-2-yl)-3-(4-nitrophenyl)prop-2-enamide
• InChI: InChI=1S/C13H10N2O4/c14-13(16)11(12-2-1-7-19-12)8-9-3-5-10(6-4-9)15(17)18/h1-8H,(H2,14,16)/b11-8+
• InChI Key: CLFNZQXBLBIKHO-DHZHZOJOSA-N
• SMILES: C1=COC(=C1)C(=CC2=CC=C(C=C2)[N+](=O)[O-])C(=O)N
• Isomeric SMILES: C1=COC(=C1)/C(=C\C2=CC=C(C=C2)[N+](=O)[O-])/C(=O)N
• Synonyms: 3-(4-nitrophenyl)-2-(2-furyl)acrylamide; NPFAC

Description

3-(4-Nitrophenyl)-2-(2-furyl)acrylamide is an acrylamide derivative featuring a nitro-substituted phenyl ring and a furyl group.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares key structural features and properties of 3-(4-Nitrophenyl)-2-(2-furyl)acrylamide with its analogs:

Compound Name	Substituents	Molecular Weight (g/mol)	Key Functional Groups
3-(4-Nitrophenyl)-2-(2-furyl)acrylamide	4-Nitrophenyl, 2-furyl	~300–350 (estimated)	Nitro, acrylamide, furyl
AF-2	5-Nitro-2-furyl, 2-furyl	247.18	Nitro, acrylamide, dual furyl
BIZGOI ()	4-Chlorophenyl, 2-furyl, sulfonyl	428.87	Chloro, sulfonyl, acrylamide
CCG-6920 ()	4-Chlorobenzyl, 2-furyl	290.74	Chlorobenzyl, acrylamide
(2E)-3-(3-Nitrophenyl)-N-(4-phenoxyphenyl)acrylamide ()	3-Nitrophenyl, phenoxyphenyl	360.37	Nitro, phenoxy, acrylamide

Key Observations :

• Nitro Group Positioning : The nitro group in 3-(4-Nitrophenyl)-2-(2-furyl)acrylamide is on a phenyl ring, whereas AF-2 has it on a furyl ring. This difference may alter electronic effects and metabolic activation pathways .
• Substituent Diversity: Analogous compounds exhibit chloro, sulfonyl, or phenoxy groups, which modulate solubility, stability, and biological interactions. For example, BIZGOI’s sulfonyl group enhances crystallinity for structural studies .

Mutagenicity and Carcinogenicity

• AF-2: A potent mutagen in bacterial assays (Ames test) and carcinogen in rodents, inducing forestomach tumors via DNA modification . Its activity is attributed to the 5-nitro-furyl moiety, which generates reactive intermediates under bacterial reductase activity .
• 3-(4-Nitrophenyl)-2-(2-furyl)acrylamide: No direct carcinogenicity data are available.

Clastogenicity

AF-2 is a weak in vivo clastogen in micronucleus assays, suggesting species- and tissue-specific effects . Structural analogs with phenyl-nitro groups may show divergent clastogenic profiles due to altered metabolic processing.

Stability and Degradation

• AF-2 : Susceptible to photodegradation and metabolic reduction, releasing mutagenic intermediates .
• 3-(4-Nitrophenyl)-2-(2-furyl)acrylamide : The phenyl-nitro group may confer greater stability than AF-2’s furyl-nitro group, reducing unintended metabolic activation.